2-Amino-6-ethyl-4-(2-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-6-ethyl-4-(2-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-91-5
VCID:
VC0460370
InChI:
InChI=1S/C24H26N4O/c1-4-16-9-10-17-19(11-16)22(18-7-5-6-8-21(18)29-15(2)3)24(13-26,14-27)23(28)20(17)12-25/h5-8,10,15-16,19,22H,4,9,11,28H2,1-3H3/t16?,19-,22+/m1/s1
SMILES:
CCC1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC(C)C
Molecular Formula:
C24H26N4O
Molecular Weight:
386.5g/mol
2-Amino-6-ethyl-4-(2-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 494792-91-5
Main Products
VCID: VC0460370
Molecular Formula: C24H26N4O
Molecular Weight: 386.5g/mol
| CAS No. | 494792-91-5 |
|---|---|
| Product Name | 2-Amino-6-ethyl-4-(2-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C24H26N4O |
| Molecular Weight | 386.5g/mol |
| IUPAC Name | (4S,4aS)-2-amino-6-ethyl-4-(2-propan-2-yloxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C24H26N4O/c1-4-16-9-10-17-19(11-16)22(18-7-5-6-8-21(18)29-15(2)3)24(13-26,14-27)23(28)20(17)12-25/h5-8,10,15-16,19,22H,4,9,11,28H2,1-3H3/t16?,19-,22+/m1/s1 |
| Standard InChIKey | BYHQQXBLUONIHT-PKAPETAZSA-N |
| Isomeric SMILES | CCC1CC=C2[C@@H](C1)[C@@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC(C)C |
| SMILES | CCC1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC(C)C |
| Canonical SMILES | CCC1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC(C)C |
| PubChem Compound | 11838502 |
| Last Modified | Nov 11 2021 |
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